2,4(1H,3H)-Pyrimidinedione, 6-ethenyl-1-((2-hydroxyethoxy)methyl)-5-methyl-
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Description
Properties
CAS No. |
125083-81-0 |
|---|---|
Molecular Formula |
C10H14N2O4 |
Molecular Weight |
226.23 g/mol |
IUPAC Name |
6-ethenyl-1-(2-hydroxyethoxymethyl)-5-methylpyrimidine-2,4-dione |
InChI |
InChI=1S/C10H14N2O4/c1-3-8-7(2)9(14)11-10(15)12(8)6-16-5-4-13/h3,13H,1,4-6H2,2H3,(H,11,14,15) |
InChI Key |
RVVIDXKPNPHISP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N(C(=O)NC1=O)COCCO)C=C |
Origin of Product |
United States |
Biological Activity
2,4(1H,3H)-Pyrimidinedione, 6-ethenyl-1-((2-hydroxyethoxy)methyl)-5-methyl- is a synthetic organic compound belonging to the pyrimidine family. Its unique structure, characterized by an ethenyl group and a hydroxyethoxy methyl substituent, suggests potential biological activities that merit exploration. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and comparative analyses with structurally similar compounds.
Molecular Characteristics
- Molecular Formula: C10H14N2O4
- Molecular Weight: Approximately 226.23 g/mol
The compound's structure includes:
- A pyrimidine ring
- An ethenyl group
- A hydroxyethoxy methyl substituent
These functional groups contribute to its biological reactivity and potential pharmacological applications.
Comparison with Similar Compounds
| Compound Name | Molecular Formula | Biological Activity | Unique Features |
|---|---|---|---|
| 5-Methyluracil | C5H6N2O2 | Antiviral | Lacks hydroxyethoxy group |
| Acyclovir | C8H10N5O3 | Antiviral | Nucleoside analog |
| Thymidine | C10H13N2O5 | Antiviral | Contains thymine base |
| 1-(2-Hydroxyethoxymethyl)uracil | C8H11N2O4 | Antiviral | Similar hydroxyethoxy group but different core structure |
The presence of both ethenyl and hydroxyethoxy groups in 2,4(1H,3H)-Pyrimidinedione enhances its biological activity compared to these similar compounds .
Antiviral Properties
Research indicates that compounds within the pyrimidine class have significant antiviral activities. For instance, studies on pyrimidine nucleosides have shown their effectiveness against various viruses, including hepatitis B and C viruses . The structural features of 2,4(1H,3H)-Pyrimidinedione suggest it may exhibit similar antiviral properties.
The biological activity of pyrimidines often involves interference with nucleic acid synthesis. The ethenyl group may enhance binding affinity to viral enzymes or cellular receptors involved in nucleotide metabolism. This interaction could inhibit viral replication by disrupting the synthesis of viral RNA or DNA .
Case Studies
-
Study on Hepatitis B Virus (HBV):
- A series of pyrimidine nucleosides were synthesized and tested for their ability to inhibit HBV replication.
- Compounds with similar structural motifs to 2,4(1H,3H)-Pyrimidinedione showed moderate inhibitory effects against HBV.
- The study concluded that modifications at specific positions on the pyrimidine ring significantly impacted antiviral efficacy .
- Antimalarial Activity:
Comparison with Similar Compounds
Comparison with Structurally Similar Pyrimidinedione Derivatives
Substituent Analysis and Structural Analogues
The table below compares the target compound with key analogues based on substituent patterns, molecular properties, and applications:
Key Trends in Structure-Activity Relationships (SAR)
Substituent Effects on Bioactivity :
- Halogenation : Bromine (Bromacil) and chlorine (Terbacil) at position 5 enhance herbicidal activity by increasing electrophilicity and target binding .
- Hydrophilic Groups : The (2-hydroxyethoxy)methyl group in the target compound improves water solubility compared to alkyl or aryl substituents (e.g., benzyl in ), but may contribute to skin irritation .
Aromatic vs. Aliphatic Substituents :
- Styryl or pyridinyl groups (e.g., ) introduce π-π stacking interactions, enhancing enzyme inhibition (e.g., lumazine synthase).
- Ethenyl groups (target compound) offer synthetic versatility for further functionalization .
Toxicity Profiles :
- Brominated (Bromacil) and chlorinated (Terbacil) derivatives exhibit higher toxicity due to bioaccumulation and reactive intermediates .
- The target compound’s acute oral toxicity (H302) is milder compared to halogenated analogues .
Physicochemical Properties
- Solubility :
- Stability :
- Nitro and halogen substituents (e.g., ) reduce thermal stability due to electron-withdrawing effects, whereas alkyl groups (e.g., methyl in the target compound) improve stability .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
